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Compound of Interest

Compound Name: Ethyl 2-methylbutanoate-d9

Cat. No.: B15556850 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Ethyl 2-methylbutanoate-d9 in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Property Value Source

Synonyms

Ethyl (±)-2-Methylbutyrate-d9,

2-Methylbutanoic-d9 acid ethyl

ester

[1]

CAS Number 2708286-78-4 [1]

Molecular Formula
C7H5D9O2 (example, actual

may vary)
Assumed based on name

Appearance Neat [1]

Boiling Point 120 °C (248 °F) [2]

Melting Point -93 °C (-135 °F) [2]

Density 0.875 g/cm³ at 25 °C (77 °F) [2]

Flash Point Flammable liquid and vapor [2][3]
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Hazard Identification
Ethyl 2-methylbutanoate is classified as a flammable liquid and vapor.[2][3] Vapors may form

explosive mixtures with air and can travel to an ignition source and flash back.[3] In case of fire,

it may produce irritating, corrosive, and/or toxic gases.[4]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling Ethyl 2-
methylbutanoate-d9. The selection of PPE should be based on a thorough risk assessment of

the specific laboratory procedures.

PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

face shield.

To protect against splashes

and vapors that can irritate the

eyes.[5][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, minimum 4mil

thickness). For prolonged

contact or larger quantities, a

utility-grade glove over exam-

style nitrile gloves is

recommended.

To prevent skin contact.[5][7]

The specific glove material

should be selected based on

the manufacturer's

compatibility data.

Skin and Body Protection

Flame-retardant lab coat or

apron, long pants, and closed-

toe shoes.

To protect skin from splashes

and in case of fire.[2][7]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[7] If

exposure limits are exceeded,

a full-face respirator may be

necessary.[4]

To avoid inhalation of harmful

vapors.
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The following diagram outlines the standard operating procedure for handling Ethyl 2-
methylbutanoate-d9.

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Work in a Fume Hood

Gather Materials

Dispense Chemical

Proceed to handling

Perform Reaction

Keep Containers Closed

Clean Spills Immediately

Proceed to cleanup

Segregate Waste

Dispose of Waste Properly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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